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Compound Name: 6-Methylpyridazine-3-carboxamide

CAS No.: 88393-96-8

Cat. No.: B3293070

Get Quote

As drug discovery pivots toward increasingly complex targets—such as pseudokinases and

protein-protein interactions (PPIs)—the demand for highly specific, conformationally predictable

pharmacophores has surged. Among these, the pyridazine carboxamide motif has emerged as

a privileged scaffold.

Unlike pyridine or pyrimidine, the pyridazine (1,2-diazine) ring possesses two adjacent nitrogen

atoms, conferring a high dipole moment, weak basicity, and a robust, dual hydrogen-bonding

capacity[1]. As a Senior Application Scientist, I frequently observe that the true power of this

motif lies not just in its ability to interact with target proteins, but in its internal conformational

control. By strategically positioning a carboxamide group adjacent to the diazine nitrogens

(e.g., pyridazine-3-carboxamide), we can engineer self-organizing molecules that pre-organize

into bioactive conformations, drastically reducing the entropic penalty upon target binding.

Mechanistic Causality: Intra- and Intermolecular
Hydrogen Bonding Networks
The efficacy of pyridazine carboxamides is governed by a delicate interplay of internal and

external hydrogen bonds. Understanding the causality behind these interactions is critical for
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rational lead optimization.

Conformational Locking via Intramolecular Hydrogen
Bonding
The preferred topology of pyridazine-3-carboxamide derivatives is heavily stabilized by a strong

intramolecular hydrogen bond. The amide N–H acts as a hydrogen bond donor, while the

proximal heterocyclic nitrogen (N2) of the pyridazine core acts as the acceptor[1]. This

interaction forms a stable, planar five-membered pseudo-ring.

Why does this matter? When a flexible molecule binds to a target, it must adopt a specific

conformation, resulting in a loss of conformational entropy ( ΔS<0 ). By utilizing the

intramolecular H-bond of the pyridazine-3-carboxamide, the molecule is "locked" into its

bioactive coplanar state before binding. This pre-organization minimizes the entropic penalty,

driving a more favorable overall free energy of binding ( ΔG ). Furthermore, this internal

masking of the polar N–H group often enhances membrane permeability and oral

bioavailability[2].

Intermolecular Target Engagement
While the N2 atom is engaged internally, the remaining pyridazine nitrogen (N1) and the

carboxamide carbonyl oxygen remain available as potent hydrogen bond acceptors. This

allows the motif to act as a bidentate hinge-binder in kinase domains. A prime example is the

targeting of the Tyrosine Kinase 2 (TYK2) JH2 pseudokinase domain, where the N-substituted

pyridazine-3-carboxamide skeleton forms critical hydrogen-bonding interactions with residues

such as Val690 and Glu688 in the hinge region[3].
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TYK2 allosteric inhibition pathway via JH2 domain stabilization.
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Case Study: Allosteric Inhibition of TYK2
The clinical success of TYK2 inhibitors like deucravacitinib (BMS-986165) and BMS-986202

perfectly illustrates this mechanism. By binding to the regulatory JH2 pseudokinase domain

rather than the highly conserved JH1 catalytic domain, these molecules achieve exquisite

selectivity[4]. The N-(methyl-d3)pyridazine-3-carboxamide core anchors the molecule into the

JH2 pocket[3]. The intramolecular H-bond ensures the methyl group is perfectly vectored

toward a tight hydrophobic pocket containing Ala671, an interaction that is an absolute

prerequisite for distinguishing TYK2 from other JAK family members[3].

Quantitative Data: Physicochemical & Binding
Parameters
To benchmark the efficacy of these motifs, we must look at the quantitative improvements in

binding affinity and physicochemical properties when the pyridazine carboxamide is optimized.

Table 1: Comparative Binding and Structural Parameters of TYK2 JH2 Ligands

Compound /
Scaffold

Target Domain
Key Hydrogen
Bond
Interactions

Intramolecular
H-Bond

Binding
Affinity ( Kd​/
IC50​)

BMS-986165

(Deucravacitinib)
TYK2 JH2

Val690, Glu688,

Lys642

Yes (Amide NH

→ N2)
IC50​<0.2 nM[3]

BMS-986202 TYK2 JH2 Thr599, Val690 Yes
IC50​highly

potent[5]

SHR2178 TYK2 JH2
R738 (cation- π

), Hinge residues

Yes (Amide NH

→ Methoxy O)
Kd​=0.34 nM[6]

SHR0936 TYK2 JH2 Hinge residues Yes Kd​=0.0074 nM[6]

Note: The presence of the intramolecular H-bond consistently correlates with sub-nanomolar

binding affinities due to the reduced entropic penalty upon complex formation.
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Experimental Methodologies: A Self-Validating
System
To engineer and validate these motifs, a self-validating experimental workflow is required. We

do not merely synthesize and test; we must prove the existence of the intramolecular H-bond

and correlate it with target affinity.

1. Synthesis
(Pd-Aminocarbonylation)

2. Conformational Analysis
(1H-NMR Solvent Titration)

 Purified Compound 3. Target Binding
(SPR / TR-FRET)

 Confirmed Intramolecular H-Bond 4. Structural Validation
(X-ray Crystallography)

 High Affinity Hits
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Step-by-step workflow for validating pyridazine carboxamide motifs.

Protocol 1: Synthesis via Palladium-Catalyzed
Aminocarbonylation
Causality: Traditional amide coupling requires pre-formed carboxylic acids, which can be

unstable or difficult to synthesize for electron-deficient pyridazines. Palladium-catalyzed

aminocarbonylation allows direct installation of the carboxamide from a halopyridazine,

ensuring high atom economy and milder conditions[7].

Preparation: Charge a pressure reactor with 3-iodopyridazine (1.0 eq), the desired amine

(e.g., methylamine-d3, 1.5 eq), Pd(OAc)2​(5 mol%), and Xantphos ligand (5 mol%)[7].
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Solvent & Base: Add anhydrous 1,4-dioxane and an organic base (e.g., triethylamine, 2.0

eq).

Carbonylation: Purge the vessel with CO gas three times, then pressurize to 5 bar CO.

Reaction: Heat the mixture to 80°C for 12 hours under vigorous stirring.

Isolation: Vent the CO carefully. Filter the mixture through Celite, concentrate, and purify via

flash chromatography (DCM/MeOH) to yield the pyridazine-3-carboxamide.

Protocol 2: Validation of Intramolecular H-Bonding via 1
H-NMR Solvent Titration
Causality: To prove the amide N–H is internally locked and not interacting with the bulk solvent,

we measure its chemical shift ( δ ) dependency on solvent polarity.

Sample Preparation: Dissolve 5 mg of the synthesized pyridazine-3-carboxamide in 0.5 mL

of non-polar, non-H-bonding solvent ( CDCl3​).

Baseline Acquisition: Acquire a standard 1D 1 H-NMR spectrum and record the exact

chemical shift of the amide N–H proton.

Titration: Sequentially add small aliquots (e.g., 5-10 μL ) of a strong H-bond accepting

solvent (DMSO- d6​) to the NMR tube.

Analysis: Re-acquire the spectrum after each addition.

Interpretation: If the N–H proton is engaged in a strong intramolecular H-bond with the

pyridazine N2, its chemical shift will change very little ( Δδ<0.5 ppm) across the titration. If it

is exposed, DMSO will H-bond to it, causing a massive downfield shift ( Δδ>1.5 ppm)[2].

Protocol 3: Orthogonal Structural Validation (X-ray
Crystallography)
Causality: NMR proves the conformation in solution, but X-ray crystallography is required to

prove that this conformation is maintained within the protein binding pocket.
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Co-crystallization: Incubate the purified TYK2 JH2 domain protein with a 5-fold molar excess

of the validated ligand.

Screening: Utilize vapor diffusion hanging-drop methods to grow diffraction-quality crystals.

Diffraction & Resolution: Collect diffraction data at a synchrotron source. High-resolution

structures (e.g., 2.27 Å) will unambiguously confirm the coplanarity of the pyridazine

carboxamide and the exact distances of the H-bonds to hinge residues (e.g., Val690)[8].

Conclusion
The pyridazine carboxamide motif is a masterclass in rational drug design. By exploiting its

dual capacity for intramolecular conformational locking and intermolecular target engagement,

medicinal chemists can bypass traditional entropic penalties, achieving extraordinary potency

and selectivity. As demonstrated by the latest generation of TYK2 allosteric inhibitors,

mastering the hydrogen-bonding potential of this heterocycle is a definitive pathway to

developing highly differentiated therapeutics.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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